Cas no 660856-61-1 (Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-)
660856-61-1 structure
Product Name:Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
CAS No:660856-61-1
MF:C16H13N3OS
MW:295.358921766281
CID:1702725
Update Time:2024-08-31
Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
- Methanone, (2-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-
-
- Inchi: 1S/C16H13N3OS/c1-11-4-2-3-5-13(11)15(20)14-10-18-16(21-14)19-12-6-8-17-9-7-12/h2-10H,1H3,(H,17,18,19)
- InChI Key: KVWPQTZURLWKCW-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1C)(C1SC(NC2C=CN=CC=2)=NC=1)=O
Computed Properties
- Exact Mass: 295.07809
Experimental Properties
- Density: 1.308±0.06 g/cm3(Predicted)
- Boiling Point: 464.6±48.0 °C(Predicted)
- PSA: 54.88
- pka: 5.91±0.26(Predicted)
Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
660856-61-1 (Methanone, (3-methylphenyl)[2-(4-pyridinylamino)-5-thiazolyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk